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Abstract
This technical guide provides an in-depth analysis of 4-(chlorodifluoromethoxy)aniline (CAS

No. 39065-95-7), a critical fluorinated intermediate in modern medicinal chemistry and drug

development. The unique electronic properties imparted by the chlorodifluoromethoxy group

make this aniline derivative a valuable building block for synthesizing complex molecular

architectures with enhanced metabolic stability and target affinity. This document details the

compound's core physical and chemical properties, provides a validated multi-step synthesis

protocol with mechanistic insights, explores its significant application in the synthesis of

targeted therapeutics, and outlines essential safety and handling procedures. This guide is

intended for researchers, chemists, and professionals in the pharmaceutical and agrochemical

industries.

Core Compound Properties
4-(Chlorodifluoromethoxy)aniline is a halogenated aromatic amine that typically appears as

a liquid.[1] Its distinct structure, featuring a chlorodifluoromethoxy substituent on an aniline
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moiety, grants it unique chemical reactivity and solubility in various organic solvents.[2] This

substitution is pivotal for its application in the synthesis of advanced pharmaceuticals and

agrochemicals.[2]

Physicochemical Data
The fundamental molecular and physical properties of 4-(chlorodifluoromethoxy)aniline are

summarized in the table below for quick reference.

Property Value Source(s)

Molecular Formula C₇H₆ClF₂NO

Molecular Weight 193.58 g/mol [1]

CAS Number 39065-95-7

Appearance
Pale-yellow to yellow-brown

liquid
[3]

Boiling Point 231.9 °C at 760 mmHg [1]

Density 1.402 g/cm³ [4]

Flash Point 94 °C [1]

Storage Temperature 2-8°C, protect from light [1][5]

Spectroscopic Data
Definitive structural confirmation is crucial for synthesis and quality control. The following data

provides key identifiers for 4-(chlorodifluoromethoxy)aniline.

¹H NMR (300MHz, CDCl₃): A Chinese patent reports the following characteristic shifts: δ

6.995-7.016 (d, 2H) and 6.603-6.624 (d, 2H), corresponding to the aromatic protons, and δ

3.683 (s, 2H) for the amine (-NH₂) protons.[6] The two distinct doublets for the aromatic

protons are indicative of the para-substitution pattern on the benzene ring.

Mass Spectrometry (GC-MS): The mass spectrum shows a molecular ion peak (m/z) at 193.

[5] Other significant fragment peaks are observed at m/z 108 and 92, which can be attributed
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to fragmentation of the parent molecule.[5]

Synthesis Protocol: A Validated Pathway
The synthesis of 4-(chlorodifluoromethoxy)aniline is a multi-step process that requires

careful control of reaction conditions. The most common and scalable route, detailed in patent

literature, begins with trichloromethoxybenzene and proceeds through fluorination, nitration,

and a final reduction.[6]

Diagram of the Synthetic Pathway
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Step 1: Selective Fluorination

Step 2: Nitration

Step 3: Reduction

Trichloromethoxybenzene

Chlorodifluoromethoxybenzene

  HF  
 Perfluoroalkyl sulfonyl fluoride catalyst

Chlorodifluoromethoxybenzene

4-(Chlorodifluoromethoxy)nitrobenzene

  HNO₃ / H₂SO₄  
 -10 to 30 °C

4-(Chlorodifluoromethoxy)nitrobenzene

4-(Chlorodifluoromethoxy)aniline

  H₂ (2-3 MPa)  
 Raney Nickel, Ethyl Acetate, 30-40 °C

Click to download full resolution via product page

Caption: Multi-step synthesis of 4-(chlorodifluoromethoxy)aniline.
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Step 1: Selective Fluorination of
Trichloromethoxybenzene
This initial step is a critical transformation to introduce the fluorine atoms. The causality behind

this choice is the controlled, selective replacement of chlorine atoms with fluorine using

hydrogen fluoride, a common fluorinating agent.

Reactants: Trichloromethoxybenzene, Hydrogen Fluoride (HF).

Catalyst: A perfluoroalkyl sulfonyl fluoride catalyst is employed for its high selectivity and

efficiency at low concentrations.[6]

Procedure: Trichloromethoxybenzene is treated with hydrogen fluoride in the presence of the

catalyst. The reaction selectively replaces two chlorine atoms with fluorine to yield

chlorodifluoromethoxybenzene.[6]

Step 2: Nitration of Chlorodifluoromethoxybenzene
The subsequent step introduces a nitro group at the para position of the benzene ring, which is

a precursor to the final amine group. The directing effect of the chlorodifluoromethoxy group

favors substitution at the ortho and para positions, with the para product being the major

isomer due to steric hindrance.

Reactants: Chlorodifluoromethoxybenzene, concentrated nitric acid (98%), concentrated

sulfuric acid (98%).[6]

Methodology:

In a suitable reactor, charge 98% sulfuric acid.

Add chlorodifluoromethoxybenzene while maintaining the temperature. The mass ratio of

the benzene derivative to sulfuric acid should be between 1:2 and 1:3.[6]

Prepare a nitrating mixture of 98% nitric acid and 98% sulfuric acid (ratio of 1:3 to 1:4 by

mass).[6]
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Slowly add the nitrating mixture to the reactor, maintaining the temperature between -10

°C and 30 °C. The molar ratio of chlorodifluoromethoxybenzene to nitric acid should be

between 1:1.00 and 1:2.00.[6]

After the addition is complete, allow the reaction to proceed for approximately 2 hours,

monitoring for the consumption of the starting material.[6]

Upon completion, the reaction mixture is worked up through washing and neutralization to

isolate the 4-(chlorodifluoromethoxy)nitrobenzene intermediate.[6]

Step 3: Reduction of 4-
(Chlorodifluoromethoxy)nitrobenzene
The final step is the reduction of the nitro group to the desired aniline. Catalytic hydrogenation

is the preferred industrial method due to its high efficiency and cleaner reaction profile

compared to stoichiometric metal reductions.[7][8]

Reactants: 4-(Chlorodifluoromethoxy)nitrobenzene, Hydrogen (H₂).

Catalyst: Raney Nickel is a highly effective catalyst for this transformation.[6]

Solvent: Ethyl acetate.

Methodology:

Charge an autoclave with 167g of 4-(chlorodifluoromethoxy)nitrobenzene, 200g of ethyl

acetate, and 15g of Raney Nickel.

Purge the system with nitrogen, then introduce hydrogen gas.

Maintain the hydrogen pressure in the autoclave at 2-3 MPa and control the reaction

temperature between 30-40 °C.

Continue the reaction until hydrogen uptake ceases (approximately 1 hour after pressure

stabilization).
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Monitor the reaction to ensure the concentration of the starting nitro compound is less than

0.5%.

After completion, filter the reaction mixture to remove the catalyst.

The solvent is recovered by distillation, and the final product, 4-
(chlorodifluoromethoxy)aniline, is purified by vacuum distillation, yielding approximately

92.6g (64.2% yield).

Application in Drug Development: A Key Building
Block for Kinase Inhibitors
The unique electronic properties of the chlorodifluoromethoxy group make 4-
(chlorodifluoromethoxy)aniline a highly sought-after building block in drug discovery. The

presence of fluorine can enhance binding affinity, improve metabolic stability, and modulate the

pKa of the aniline nitrogen, all of which are critical parameters in drug design.

A prime example of its application is in the synthesis of Asciminib, an FDA-approved kinase

inhibitor. Asciminib is a therapeutic agent that targets the BCR-ABL1 tyrosine kinase, and 4-
(chlorodifluoromethoxy)aniline is a key starting material in its synthesis. Specifically, it is

used in a condensation reaction with a carboxylic acid chloride derivative to form a critical

amide bond within the Asciminib scaffold. This aniline derivative has also been utilized as a

reactant in the preparation of arylphthalazines, which act as potent and orally bioavailable

inhibitors of VEGFR-2, a key target in anti-angiogenesis cancer therapy.

Logical Flow of Asciminib Synthesis Initiation

4-(Chlorodifluoromethoxy)aniline

Nicotinamide Intermediate (Core of Asciminib)

5-bromo-6-chloronicotinic acid chloride

Click to download full resolution via product page

Caption: Role of the title compound in Asciminib synthesis.
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Safety, Handling, and Storage
As a responsible Senior Application Scientist, it is imperative to emphasize the proper handling

and safety protocols for 4-(chlorodifluoromethoxy)aniline.

Hazard Identification: This compound is classified as harmful if swallowed, in contact with

skin, or if inhaled.[5] It causes skin and serious eye irritation and may cause respiratory

irritation.[5]

Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated area,

preferably a fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety

glasses with side shields or goggles, and a lab coat.[5]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.

Storage: Store in a tightly sealed container in a cool, dry place, away from light.[1][5]

Recommended storage is at 2-8°C.[5]

First Aid Measures:

Skin Contact: Wash off immediately with soap and plenty of water.[5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[5]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[5]

Conclusion
4-(Chlorodifluoromethoxy)aniline is a specialized chemical intermediate with significant

value in the pharmaceutical industry. Its synthesis, while requiring careful execution of multiple

steps, provides access to a versatile building block. The incorporation of the

chlorodifluoromethoxy moiety has proven to be a successful strategy in the development of

targeted therapies like Asciminib. A thorough understanding of its properties, synthesis, and
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safe handling, as detailed in this guide, is essential for its effective and responsible use in

research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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